Cas no 352707-54-1 (N-(pyridin-3-yl)ethane-1-sulfonamide)

• Product Name: N-(pyridin-3-yl)ethane-1-sulfonamide
• CAS No: 352707-54-1
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 3947638
• PubChem ID: 4380737
• Update Time: 2025-06-10

N-(pyridin-3-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonamide, N-3-pyridinyl-
• N-(pyridin-3-yl)ethane-1-sulfonamide
• N-3-pyridinylethanesulfonamide
• CPA70754
• CS-0251597
• G34552
• EN300-55307
• Z53825126
• 352707-54-1
• 851-042-9
• DB-144175
• N-(pyridin-3-yl)ethanesulfonamide
• N-pyridin-3-ylethanesulfonamide
• AKOS003830818
• SCHEMBL6739276

• Inchi： 1S/C7H10N2O2S/c1-2-12(10,11)9-7-4-3-5-8-6-7/h3-6,9H,2H2,1H3
• InChI Key： DRODQORDGNOZEA-UHFFFAOYSA-N
• SMILES： C(S(NC1=CC=CN=C1)(=O)=O)C

Computed Properties

• Exact Mass: 186.04629874Da
• Monoisotopic Mass: 186.04629874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 325.9±34.0 °C at 760 mmHg
• Flash Point: 150.9±25.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(pyridin-3-yl)ethane-1-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(pyridin-3-yl)ethane-1-sulfonamide

Comprehensive Overview of N-(pyridin-3-yl)ethane-1-sulfonamide (CAS No. 352707-54-1): Properties, Applications, and Research Insights

N-(pyridin-3-yl)ethane-1-sulfonamide (CAS No. 352707-54-1) is a specialized sulfonamide derivative with a pyridine moiety, garnering significant attention in pharmaceutical and chemical research. This compound’s unique structure—combining a sulfonamide functional group with a pyridine ring—makes it a versatile intermediate for drug discovery and material science. Researchers and industry professionals frequently search for terms like "sulfonamide synthesis", "pyridine-based compounds", and "CAS 352707-54-1 applications", reflecting its relevance in modern chemistry.

The molecular formula of N-(pyridin-3-yl)ethane-1-sulfonamide is C₇H₁₀N₂O₂S, with a molar mass of 186.23 g/mol. Its sulfonamide group (–SO₂NH–) is known for enhancing bioactivity, while the pyridine ring contributes to its aromatic stability and potential for hydrogen bonding. Such features align with trending topics like "bioactive heterocycles" and "small molecule drug design", which dominate academic and industrial discussions. Analytical techniques like NMR spectroscopy and HPLC purity testing are commonly employed to characterize this compound, ensuring its quality for research.

In pharmaceutical contexts, N-(pyridin-3-yl)ethane-1-sulfonamide serves as a scaffold for developing enzyme inhibitors and receptor modulators. Recent studies highlight its potential in targeting kinase pathways, a hot topic in oncology and inflammation research. Searches for "sulfonamide drugs 2024" or "pyridine medicinal chemistry" often lead to discussions about this compound’s role in next-generation therapeutics. Its compatibility with green chemistry principles (e.g., solvent-free synthesis) also resonates with the growing demand for sustainable chemical processes.

Beyond pharmaceuticals, CAS 352707-54-1 finds utility in agrochemicals and materials science. Its sulfonamide-pyridine hybrid structure can enhance the durability of polymers or act as a ligand in catalytic systems. Queries like "sulfonamide corrosion inhibitors" or "heterocyclic ligands in catalysis" reflect these niche applications. Researchers are particularly interested in its structure-activity relationships (SAR), a recurring theme in peer-reviewed journals and patent filings.

From a commercial perspective, suppliers of N-(pyridin-3-yl)ethane-1-sulfonamide emphasize its high purity (>98%) and compliance with REACH regulations. The compound’s storage stability (typically under inert atmospheres) and handling protocols are critical for laboratory safety, aligning with searches for "chemical storage best practices". As the demand for tailor-made sulfonamides rises, this compound exemplifies innovation at the intersection of organic chemistry and applied sciences.

In summary, N-(pyridin-3-yl)ethane-1-sulfonamide (CAS No. 352707-54-1) bridges multiple disciplines, from drug development to advanced materials. Its synthetic versatility, coupled with emerging applications, ensures its prominence in both academic curricula and industrial R&D. For those exploring "sulfonamide derivatives" or "pyridine functionalization", this compound offers a compelling case study in modern chemical innovation.